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Compound of Interest

Compound Name: Azaline B

Cat. No.: B15572108 Get Quote

Introduction

Azaline B is a potent and selective gonadotropin-releasing hormone (GnRH) receptor

antagonist.[1] Its primary mechanism of action involves competitively and reversibly binding to

GnRH receptors in the anterior pituitary gland.[2] This binding blocks the action of endogenous

GnRH, thereby inhibiting the synthesis and release of luteinizing hormone (LH) and follicle-

stimulating hormone (FSH).[1][2] The suppression of the pre-ovulatory LH surge is the critical

step through which Azaline B exerts its potent antiovulatory effects.[1] In animal models,

Azaline B has demonstrated greater potency in inhibiting ovulation compared to other GnRH

antagonists.[1] Consequently, it serves as a valuable tool for research in reproductive

endocrinology and as a potential candidate for contraceptive development.[1]

These application notes provide detailed protocols for evaluating the antiovulatory potency of

Azaline B through both in vivo and in vitro models. The described assays are designed for

researchers in academic and industrial settings engaged in endocrinology, pharmacology, and

drug development.

Mechanism of Action: HPO Axis Disruption
The antiovulatory activity of Azaline B stems from its disruption of the Hypothalamic-Pituitary-

Ovarian (HPO) axis. The diagram below illustrates the normal hormonal cascade and the point

of intervention for Azaline B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7763313/
https://pubmed.ncbi.nlm.nih.gov/7763313/
https://pubmed.ncbi.nlm.nih.gov/7763313/
https://en.wikipedia.org/wiki/Gonadotropin-releasing_hormone_antagonist
https://www.benchchem.com/product/b15572108#protocol-for-studying-the-antiovulatory-potency-of-azaline-b
https://www.benchchem.com/product/b15572108#protocol-for-studying-the-antiovulatory-potency-of-azaline-b
https://www.benchchem.com/product/b15572108#protocol-for-studying-the-antiovulatory-potency-of-azaline-b
https://www.benchchem.com/product/b15572108#protocol-for-studying-the-antiovulatory-potency-of-azaline-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15572108?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

